Cas no 151029-29-7 (Hydrogen sulfite ionophore I)

• Product Name: Hydrogen sulfite ionophore I
• CAS No: 151029-29-7
• MF: C₂₆H₄₂O₃
• MW: 402.61
• CID: 1324377
• PubChem ID: 329758021
• Update Time: 2024-11-01

Hydrogen sulfite ionophore I Chemical and Physical Properties

Names and Identifiers

• octadecyl 4-formylbenzoate
• ETH 5444
• HYDROGEN SULFITE IONOPHORE I
• ETH 5444, Octadecyl 4-formylbenzoate
• Benzoic acid, 4-formyl-, octadecyl ester
• DSTQLLFFZIANJD-UHFFFAOYSA-N
• SCHEMBL7721712
• Hydrogen sulfite ionophore I, Selectophore(TM)
• 151029-29-7
• DTXSID00394057
• J-008771
• Hydrogen sulfite ionophore I

• MDL： MFCD00239500
• Inchi： 1S/C26H42O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-29-26(28)25-20-18-24(23-27)19-21-25/h18-21,23H,2-17,22H2,1H3
• InChI Key： DSTQLLFFZIANJD-UHFFFAOYSA-N
• SMILES： C(OCCCCCCCCCCCCCCCCCC)(=O)C1=CC=C(C=O)C=C1

Computed Properties

• Exact Mass: 402.313
• Monoisotopic Mass: 402.313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 20
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.6
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Density: 0.959
• Boiling Point: 511.8°C at 760 mmHg
• Flash Point: 215.7°C
• Refractive Index: 1.5

Hydrogen sulfite ionophore I Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：10-23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters